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Compound of Interest

Compound Name: Ptcdi-C8

Cat. No.: B1588815 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemicals is paramount. This document provides a comprehensive, step-by-

step guide for the proper disposal of N,N'-Dioctyl-3,4,9,10-perylenedicarboximide (Ptcdi-C8), a

compound recognized for its applications in organic electronics.

Ptcdi-C8 is classified as an irritant, and therefore, requires careful management to protect

laboratory personnel and the environment.[1][2] Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring compliance with hazardous waste

regulations.

Chemical Profile and Hazards
A clear understanding of the chemical's properties is the first step toward safe handling and

disposal. The following table summarizes the key identification and hazard information for

Ptcdi-C8.
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Property Value

Chemical Name N,N'-Dioctyl-3,4,9,10-perylenedicarboximide

CAS Number 78151-58-3

Molecular Formula C₄₀H₄₂N₂O₄[1][3]

Molecular Weight 614.77 g/mol [3][4]

Physical Form Solid[4]

GHS Hazard Statements

H315: Causes skin irritation[1][2]H319: Causes

serious eye irritation[1][2]H335: May cause

respiratory irritation[1][2]

GHS Pictogram Irritant[2]

Immediate Safety and Handling Precautions
Given its irritant properties, all work with Ptcdi-C8 should be conducted within a fume hood to

minimize the risk of inhalation.[2][5] Personnel must wear appropriate Personal Protective

Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[5] An

eyewash station and safety shower should be readily accessible. In case of accidental contact,

flush the affected area with water for at least 15 minutes and seek medical attention.[5][6]

Step-by-Step Disposal Procedure
The proper disposal of Ptcdi-C8 and associated waste must be carried out in a manner that

ensures safety and regulatory compliance.

Step 1: Waste Segregation

Proper segregation is crucial to prevent cross-contamination and unintended chemical

reactions.[1]

Solid Ptcdi-C8 Waste: Collect any unused or waste Ptcdi-C8 solid in its original container or

a clearly labeled, compatible, and sealable hazardous waste container.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://cleanmanagement.com/blog/how-to-safely-dispose-of-contaminated-lab-equipment/
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://cleanmanagement.com/blog/how-to-safely-dispose-of-contaminated-lab-equipment/
https://ehss.syr.edu/wp-content/uploads/2020/12/GD200-21-Irritants.pdf
https://cleanmanagement.com/blog/how-to-safely-dispose-of-contaminated-lab-equipment/
https://ehss.syr.edu/wp-content/uploads/2020/12/GD200-21-Irritants.pdf
https://cleanmanagement.com/blog/how-to-safely-dispose-of-contaminated-lab-equipment/
https://ehss.syr.edu/wp-content/uploads/2020/12/GD200-21-Irritants.pdf
https://ehss.syr.edu/wp-content/uploads/2020/12/GD200-21-Irritants.pdf
https://www.benchchem.com/product/b1588815?utm_src=pdf-body
https://ehss.syr.edu/wp-content/uploads/2020/12/GD200-21-Irritants.pdf
https://ehs.stanford.edu/wp-content/uploads/sops/Irritants.pdf
https://ehs.stanford.edu/wp-content/uploads/sops/Irritants.pdf
https://ehs.stanford.edu/wp-content/uploads/sops/Irritants.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b1588815?utm_src=pdf-body
https://cleanmanagement.com/blog/how-to-safely-dispose-of-contaminated-lab-equipment/
https://www.benchchem.com/product/b1588815?utm_src=pdf-body
https://www.benchchem.com/product/b1588815?utm_src=pdf-body
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated Labware: Disposable items such as gloves, absorbent paper, and pipette tips

that have come into contact with Ptcdi-C8 should be considered hazardous waste.[7] These

items must be collected in a designated, sealed, and clearly labeled hazardous waste

container.[1]

Empty Containers: A container that has held Ptcdi-C8 should be treated as hazardous waste

unless it has been triple-rinsed with a suitable solvent.[4][8] The rinsate from this process

must be collected and disposed of as hazardous waste.[8][9]

Step 2: Waste Labeling and Storage

All waste containers must be accurately and clearly labeled.

Attach a hazardous waste tag to each container as soon as the first item of waste is added.

[10]

The label must include the full chemical name ("N,N'-Dioctyl-3,4,9,10-perylenedicarboximide"

or "Ptcdi-C8"), the associated hazards (Irritant), and the date of accumulation.[10]

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.[7] Ensure secondary containment is used for liquid waste containers.

[9]

Step 3: Disposal

The final disposal of Ptcdi-C8 waste must be handled by a certified hazardous waste disposal

service.

Do not dispose of Ptcdi-C8 down the drain or in the regular trash.[9][11]

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a contracted waste management provider.[1][10]

Experimental Protocols
This document provides procedural guidance for disposal and does not cite specific

experimental protocols. Researchers should refer to their institution's specific safety and waste

management protocols.
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Logical Workflow for Ptcdi-C8 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Ptcdi-C8.
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Caption: Workflow for the safe segregation, labeling, and disposal of Ptcdi-C8 waste.

By adhering to these procedures, laboratories can effectively manage the risks associated with

Ptcdi-C8 and ensure the safe and environmentally responsible disposal of this chemical.

Always consult your institution's specific guidelines and local regulations for hazardous waste

management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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